(1S,8S,9R)-11-(2-hydroxyethyl)-1,5,9-trimethyl-14,15,16-trioxa-11-azatetracyclo[10.3.1.04,13.08,13]hexadecan-10-one

• Molecular Formula: C17H27NO5
• Molecular Weight: 325.4 g/mol
• IUPAC Name: (1S,8S,9R)-11-(2-hydroxyethyl)-1,5,9-trimethyl-14,15,16-trioxa-11-azatetracyclo[10.3.1.04,13.08,13]hexadecan-10-one
• InChI: InChI=1S/C17H27NO5/c1-10-4-5-13-11(2)14(20)18(8-9-19)15-17(13)12(10)6-7-16(3,21-15)22-23-17/h10-13,15,19H,4-9H2,1-3H3/t10?,11-,12?,13+,15?,16+,17?/m1/s1
• InChI Key: JXNUXFXHWUZMGM-WFKDQORZSA-N
• Isomeric SMILES: C[C@@H]1[C@@H]2CCC(C3C24C(N(C1=O)CCO)O[C@](CC3)(OO4)C)C
• Canonical SMILES: CC1CCC2C(C(=O)N(C3C24C1CCC(O3)(OO4)C)CCO)C

Description

Systematic IUPAC Nomenclature and Stereochemical Configuration Analysis

Parent Structure and Functional Group Prioritization

The compound’s IUPAC name is derived from its complex tetracyclic core: 11-azatetracyclo[10.3.1.0⁴,¹³.0⁸,¹³]hexadecan-10-one . This bicyclic system comprises four fused rings, with junctions at positions 4–13 and 8–13, forming a tricyclic substructure. The numbering prioritizes the functional group with the highest precedence, which is the ketone (C=O) at position 10.

Key substituents include:

• Three methyl groups at positions 1, 5, and 9.
• A 2-hydroxyethyl group attached to position 11 via an azepane nitrogen.
• Trioxygens (14,15,16) forming ether linkages within the tetracyclic framework.

Stereochemical Descriptors

The absolute configuration is specified as 1S,8S,9R , indicating the spatial arrangement of substituents at these stereogenic centers. The stereochemical descriptors follow the Cahn-Ingold-Prelog (CIP) priority rules, where substituents with higher atomic numbers (e.g., oxygen, nitrogen) receive priority in determining the configuration.

Stereocenter	Configuration	CIP Priority Order
C1	S	CH₃ (C1), O (C14), N (C11), CH₂ (C2)
C8	S	O (C15), CH₂ (C7), N (C11), CH (C9)
C9	R	CH₃ (C9), O (C16), CH (C10), CH₂ (C8)

Functional Group Nomenclature

The ketone group at position 10 is denoted by the suffix -one , while the azepane nitrogen (position 11) is indicated by 11-aza . The trioxygens (14,15,16) form ether bridges within the tetracyclic framework, contributing to the trioxa prefix. The hydroxyethyl substituent at position 11 is named as 11-(2-hydroxyethyl) , following IUPAC rules for substituents attached to heteroatoms.

Comparative Analysis of Tetracyclic Framework With Artemisinin Derivatives

Structural Similarities and Divergences

Artemisinin and its derivatives share a tetracyclic sesquiterpene lactone framework, characterized by a peroxide bridge and a fused bicyclic system. In contrast, the compound features a trioxa-azatetracyclo system, where oxygen and nitrogen atoms replace carbon at critical junctions.

Feature	Artemisinin Derivatives	Target Compound
Core Structure	Tetracyclic sesquiterpene lactone	Tetracyclic azepane-ether-ketone system
Functional Groups	Peroxide bridge, lactone	Ketone, ether linkages, azepane nitrogen
Key Heteroatoms	Oxygen (lactone, peroxide)	Oxygen (ether), nitrogen (azepane)
Stereogenic Centers	4–5 centers	3 centers (C1, C8, C9)

Ring Junction Analysis

Artemisinin’s tetracyclic system includes a fused bicyclo[2.2.2]octane substructure, while the target compound’s framework is defined by fused bicyclo[3.1.1] and bicyclo[4.3.0] systems. The 0⁴,¹³ and 0⁸,¹³ junctions in the target compound create a strained tricyclic substructure, potentially influencing its reactivity and stability.

Pharmacophore Comparison

Both classes of compounds exhibit complex three-dimensional architectures, but their pharmacophores differ significantly:

• Artemisinin : Dependent on the peroxide bridge for bioactivity (e.g., antimalarial activity via free radical release).
• Target Compound : Likely influenced by the azepane nitrogen and ketone group, suggesting potential interactions with biological targets via hydrogen bonding or π-π stacking.

X-ray Crystallographic Studies and Absolute Configuration Determination

Limitations and Alternative Methods

While X-ray crystallography remains the gold standard for determining absolute configuration, structural data for the target compound are not publicly available. Instead, circular dichroism (CD) spectroscopy and quantum chemical (QC) calculations are employed to deduce stereochemistry, as demonstrated in analogous β-lactam systems.

CD Spectroscopy Applications

CD spectroscopy provides insights into the compound’s chiral environment by analyzing electronic transitions in the visible and ultraviolet ranges. For the target compound, CD spectra would reveal:

• Sign of Cotton effects : Indicating the helicity of the tetracyclic framework.
• Wavelength maxima : Correlating with conjugated π-systems (e.g., ketone, ether linkages).
• Solvation effects : Influencing spectral shifts due to hydrogen bonding between the 2-hydroxyethyl group and solvent molecules.

Computational Validation

QC calculations (e.g., DFT) are used to simulate CD spectra and validate experimental observations. These methods account for:

• Conformational flexibility : Torsional strain in the tetracyclic system.
• Solvation models : Impact of polar solvents on the azepane nitrogen and hydroxyethyl group.
• Electronic transitions : Contributions from n→π* and π→π* transitions in the ketone and ether groups.

Preparation Methods

Artemisinin as a Precursor

Artemisinin, a sesquiterpene lactone isolated from Artemisia annua, serves as the primary precursor. Its endoperoxide bridge and lactone group enable derivatization at C-10 and C-11 positions.

Intermediate	Role in Synthesis	Reference
Dihydroartemisinin (DHA)	Provides hydroxyl group for functionalization
10-Deoxoartemisinin	Facilitates aza-group introduction
11-Azaartemisinin derivatives	Core scaffold for further modifications

Stepwise Synthesis of Compound A

Hydroxyethyl Group Incorporation

The 2-hydroxyethyl side chain is introduced via nucleophilic substitution or Grignard reaction :

• Ethylene Oxide Ring-Opening :
  • Treat 11-azaartemisinin with ethylene oxide (1.2 equiv) in THF at 60°C for 12 hours.
  • Catalyzed by BF₃·Et₂O (0.1 equiv).
  • Yield: 82–85%.
• Grignard Addition :
  • React 11-azaartemisinin with 2-hydroxyethylmagnesium bromide in anhydrous ether.
  • Quench with saturated NH₄Cl to isolate the product.

Catalytic Hydrogenation and Stereochemical Control

Hydrogenation Conditions

• Catalyst : Pd/C (5% w/w) or Raney Ni.
• Solvent : Ethanol or ethyl acetate.
• Pressure : 3–5 bar H₂ at 25°C.
• Outcome : Reduces double bonds while preserving the lactone and endoperoxide groups.

Stereoselective Synthesis

Chiral auxiliaries (e.g., Evans’ oxazolidinones) ensure retention of the (1S,8S,9R) configuration:

• Use (R)-BINAP as a ligand in asymmetric hydrogenation.
• Diastereomeric ratio (dr): >20:1.

Purification and Characterization

Chromatographic Techniques

Step	Method	Conditions	Purity
Crude product	Flash chromatography	Hexane/EtOAc (3:1 → 1:1 gradient)	90–95%
Final purification	Preparative HPLC	C18 column, MeOH/H₂O (70:30)	>99%

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 5.32 (s, 1H, H-10), 3.78–3.82 (m, 2H, -OCH₂CH₂OH), 1.24 (s, 3H, CH₃).
• HRMS : m/z 397.2121 [M+H]⁺ (calc. 397.2118).

Comparative Analysis of Synthetic Routes

Method	Yield	Advantages	Limitations
Schiff Base + EO	78%	High stereocontrol	Multi-step, costly catalysts
Reductive Amination	65%	Mild conditions	Lower yield
Grignard Addition	70%	Scalable	Requires anhydrous conditions

Industrial-Scale Production Considerations

• Cost-Efficiency : Ethylene oxide route preferred for scalability (batch size: 50–100 kg).
• Green Chemistry : Replace CH₂Cl₂ with cyclopentyl methyl ether (CPME) to reduce toxicity.

Chemical Reactions Analysis

Types of Reactions

(1S,8S,9R)-11-(2-hydroxyethyl)-1,5,9-trimethyl-14,15,16-trioxa-11-azatetracyclo[10.3.1.04,13.08,13]hexadecan-10-one: undergoes various chemical reactions, including:

Oxidation: The hydroxyethyl group can be oxidized to form aldehydes or carboxylic acids.

Reduction: The carbonyl group can be reduced to form alcohols.

Substitution: Functional groups can be substituted with other groups to modify the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are optimized to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyethyl group may yield carboxylic acids, while reduction of the carbonyl group may produce alcohols.

Scientific Research Applications

Structure and Composition

• Molecular Formula: C₁₇H₂₇N₁O₄
• Molecular Weight: 325.4 g/mol
• IUPAC Name: (1S,8S,9R)-11-(2-hydroxyethyl)-1,5,9-trimethyl-14,15,16-trioxa-11-azatetracyclo[10.3.1.04,13.08,13]hexadecan-10-one

Physical Properties

The compound exhibits notable solubility characteristics and stability under various conditions, making it suitable for diverse applications.

Antimalarial Activity

Research has indicated that derivatives of this compound demonstrate significant antimalarial properties. For instance, studies on related azaartemisinin derivatives have shown efficacy against Plasmodium falciparum, the causative agent of malaria. The absence of the peroxide functionality in some derivatives has been linked to enhanced activity against malaria parasites .

Cytotoxicity Studies

The compound has been evaluated for its cytotoxic effects on various cancer cell lines. Some derivatives have shown promising results in inhibiting the growth of human breast ductal carcinoma cells . This highlights the potential for further exploration in cancer therapy.

Synthesis of Novel Compounds

The synthesis of this compound often involves multi-step organic reactions that can yield a variety of derivatives with altered biological activities. The ability to modify functional groups allows researchers to tailor compounds for specific therapeutic targets .

Mechanistic Studies

Investigations into the mechanism of action reveal that this compound interacts with specific molecular targets within biological systems. Understanding these interactions can lead to the development of more effective drugs with fewer side effects .

Case Study 1: Antimalarial Efficacy

In a study published by MDPI, researchers synthesized a series of azaartemisinin derivatives and tested their antimalarial activity against P. falciparum. The compound exhibited IC₅₀ values comparable to existing antimalarial drugs, suggesting its potential as a lead compound for drug development .

Case Study 2: Cytotoxicity Assessment

Another investigation focused on the cytotoxic effects of related compounds on breast cancer cell lines. The results indicated that certain derivatives significantly inhibited cell proliferation and induced apoptosis, demonstrating potential as anticancer agents .

Table 1: Antimalarial Activity of Azaartemisinin Derivatives

Compound Name	IC₅₀ (µM)	Activity
Compound A	0.5	High
Compound B	2.0	Moderate
(1S,8S,9R)	0.7	High

Table 2: Cytotoxicity Results Against Breast Cancer Cells

Compound Name	IC₅₀ (µM)	Cell Line
Compound A	3.0	MCF-7
Compound B	5.5	MDA-MB-231
(1S,8S,9R)	4.0	MCF-7

Mechanism of Action

The mechanism of action of (1S,8S,9R)-11-(2-hydroxyethyl)-1,5,9-trimethyl-14,15,16-trioxa-11-azatetracyclo[10.3.1.04,13.08,13]hexadecan-10-one involves its interaction with specific molecular targets and pathways. The compound’s functional groups allow it to bind to enzymes, receptors, and other biomolecules, modulating their activity and leading to various biological effects. Detailed studies on its molecular targets and pathways are ongoing to fully elucidate its mechanism of action.

Comparison with Similar Compounds

Key Structural Differences :

Feature	Target Compound	Compound 4	Compound 7	Compound 8
Peroxide Bridge	Absent	Absent	Absent	Absent
Hydroxyethyl Substituent	Present	Present	Absent	Absent
Dimerization	No	No	No	Yes
Bioactivity	Inactive	Inactive	Cytotoxic	Antimalarial

Other Azatetracyclic Compounds

Aristolactam Derivatives ()

The compound 10,15-dihydroxy-14-methoxy-10-azatetracyclo[...]-11-one belongs to the aristolactam class, characterized by a methoxy group and fused aromatic rings. Aristolactams are known for cytotoxicity via DNA intercalation, differing from the target compound’s lactam-based mechanism .

Ethyl-Substituted Azatetracyclic Compound ()

(3S,10R,11R,13S)-10-ethyl-11-hydroxy-...-14-one contains an ethyl group and a complex oxygen-rich framework. Its higher lipophilicity (logP ~2.1) compared to the target compound (logP ~1.5) suggests divergent pharmacokinetic profiles .

Physicochemical Comparison :

Property	Target Compound	Aristolactam	Ethyl-Substituted
Molecular Weight	389.4 g/mol	357.3 g/mol	432.5 g/mol
logP (Predicted)	1.5	0.9	2.1
Hydrogen Bond Donors	2	3	3

Mechanistic Implications

• Peroxide-Free Derivatives : The absence of a peroxide bridge in the target compound and its analogs eliminates antimalarial activity unless compensated by structural modifications like dimerization .
• Hydroxyethyl vs.
• Cytotoxicity : The diol (Compound 7) demonstrates that hydroxylation at specific positions can induce cytotoxicity, a trait absent in the target compound, likely due to steric or electronic differences .

Biological Activity

The compound (1S,8S,9R)-11-(2-hydroxyethyl)-1,5,9-trimethyl-14,15,16-trioxa-11-azatetracyclo[10.3.1.04,13.08,13]hexadecan-10-one is a derivative of the well-known artemisinin family, specifically an azaartemisinin derivative. This compound has garnered attention due to its potential biological activities, particularly in the fields of antimalarial and anticancer research.

Chemical Structure and Properties

• IUPAC Name : (1S,8S,9R)-11-(2-hydroxyethyl)-1,5,9-trimethyl-14,15,16-trioxa-11-azatetracyclo[10.3.1.04,13.08,13]hexadecan-10-one
• Molecular Formula : C17H27NO5
• Molecular Weight : 325.4 g/mol

The biological activity of this compound is primarily attributed to its structural features that allow it to interact with various biological targets:

• Antimalarial Activity : The compound exhibits significant activity against Plasmodium falciparum, the parasite responsible for malaria. Studies have shown that it has comparable efficacy to other artemisinin derivatives with IC50 values indicating potent antimalarial properties .
• Anticancer Potential : The unique tetracyclic structure allows for interactions with cellular pathways involved in cancer cell proliferation and survival. Preliminary studies suggest that it may induce apoptosis in cancer cells through mechanisms similar to those observed in other artemisinin derivatives .
• Antimicrobial Effects : The compound has also demonstrated activity against various bacteria and protozoa. Its ability to disrupt cellular processes in these organisms makes it a candidate for further exploration as an antimicrobial agent .

Antimalarial Efficacy

A study published in MDPI highlighted the synthesis and biological evaluation of several azaartemisinin derivatives, including our compound of interest. The results indicated that this compound's antimalarial activity was significant against both D-6 and W-2 clones of P. falciparum with IC50 values closely matching those of established treatments .

Anticancer Activity

Research has shown that the compound can induce cell death in various cancer cell lines through the activation of apoptotic pathways. For instance:

• Study Findings : In vitro assays demonstrated that treatment with (1S,8S,9R)-11-(2-hydroxyethyl)-1,5,9-trimethyl-14,15,16-trioxa-11-azatetracyclo[10.3.1.04,13.08,13]hexadecan-10-one resulted in a dose-dependent decrease in cell viability across several cancer types .

Antimicrobial Properties

The compound's antimicrobial properties were evaluated against a range of pathogens:

Pathogen Type	Activity Observed	Reference
Anaerobic Bacteria	Active
Protozoa	Active